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Compound of Interest

Compound Name: Pigment Red 166

Cat. No.: B1436591

Technical Support Center: Pigment Red 166

This technical support center provides troubleshooting guidance and frequently asked
guestions regarding migration and bleeding issues associated with Pigment Red 166. The
information is intended for researchers, scientists, and professionals in drug development and
other relevant fields.

Frequently Asked Questions (FAQSs)

Q1: What is Pigment Red 166 and what are its typical applications?

Pigment Red 166 is a high-performance disazo condensation pigment that affords clean,
yellowish shades of red.[1] It is widely recognized for its excellent heat stability, lightfastness,
and resistance to migration and bleeding.[2][3] Its primary applications are in the coloring of
plastics and for spin dyeing.[1][4] It is frequently used in PVC, polyolefins (PE, PP), PS,
rubbers, and elastomers.[1][2] Additionally, it is recommended for high-grade industrial paints,
automotive finishes, architectural paints, and high-grade printing inks, especially for packaging.

[1][3]
Q2: Is Pigment Red 166 generally prone to migration and bleeding?

No, Pigment Red 166 is known for its excellent resistance to migration and bleeding,
particularly in plasticized PVC.[1][3][5] It is often considered a superior alternative to other
pigments in the same shade range that may exhibit poorer performance in these areas.[1][4]
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However, under certain processing conditions or in specific formulations, these issues can still

arise.
Q3: What is the difference between pigment migration and bleeding?

» Migration refers to the movement of pigment particles from a pigmented material (e.g.,
plastic) into another material that is in contact with it. A common test involves pressing a
pigmented plastic sample against a white, unpigmented one and observing any color
transfer.[6]

» Bleeding is the dissolution of a pigment in a solvent or plasticizer, which then leaches out of
the material, causing discoloration of the surrounding area or an adjacent material.[7] This is
often tested by exposing the pigmented material to a solvent and observing if the solvent
becomes colored.[8]

Troubleshooting Guide: Migration & Bleeding Issues

Even with a high-performance pigment like Pigment Red 166, unexpected migration or
bleeding can occur. This guide provides a step-by-step approach to identifying and resolving
these issues during your experiments.

Issue: Observation of color transfer to adjacent materials (Migration)

Possible Cause 1: Incompatibility with Polymer Matrix or Additives While Pigment Red 166 is
broadly compatible, certain polymer grades or additives (like some plasticizers or lubricants)
might create an environment where migration is more likely.[9]

e Troubleshooting Steps:

[¢]

Review the composition of your formulation. Are there any new or different additives
compared to previous successful experiments?

[¢]

If possible, prepare a test batch with a more compatible, higher molecular weight
plasticizer, as these are less prone to causing migration.[10]

[¢]

Ensure all components in your formulation are compatible with each other.
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Possible Cause 2: Excessive Processing Temperature Although Pigment Red 166 has high
heat stability (up to 300°C in HDPE), excessively high processing temperatures can increase
the mobility of pigment particles within the polymer matrix, potentially leading to migration.[2][9]

o Troubleshooting Steps:

o Verify the processing temperature is within the recommended range for both the polymer
and Pigment Red 166.

o Reduce the processing temperature in small increments to see if the migration issue is
resolved, without compromising the quality of the final product.

Possible Cause 3: High Pigment Concentration (Overdosing) Using a higher concentration of
pigment than necessary can lead to a supersaturated state in the polymer, where not all
pigment particles are fully encapsulated, making them more likely to migrate.[9][11]

o Troubleshooting Steps:

o Review the pigment loading in your formulation. Is it higher than in previous successful

runs?

o Conduct a concentration study to determine the minimum amount of Pigment Red 166
required to achieve the desired color strength.

Issue: Observation of color leaching into solvents or onto the surface (Bleeding)

Possible Cause 1: Poor Pigment Dispersion If the pigment is not adequately dispersed,
agglomerates (clumps of pigment particles) can form. These poorly bound particles are more
susceptible to being washed out by solvents or plasticizers.[9][12]

e Troubleshooting Steps:

o Evaluate your mixing and dispersion process. Ensure there is sufficient shear and mixing
time to break down agglomerates.

o Consider using a dispersion agent that is compatible with your system to improve pigment
wetting and distribution.
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o Conduct a filter pressure test to assess the quality of your pigment dispersion.[12]

Possible Cause 2: Aggressive Solvents or Plasticizers Certain solvents or low molecular weight
plasticizers can partially dissolve the pigment, leading to bleeding.[10][13]

e Troubleshooting Steps:

o If your application involves contact with solvents, ensure that Pigment Red 166 has high
resistance to those specific chemicals.

o If bleeding is observed in a plasticized formulation, consider replacing the current
plasticizer with a higher molecular weight or polymeric alternative that has lower solvating
power.

Possible Cause 3: Environmental Factors High humidity or exposure to certain chemicals can
sometimes contribute to bleeding issues in coatings and inks.[9][14]

e Troubleshooting Steps:

o Control the environmental conditions during application and curing, ensuring adequate air
circulation to remove moisture.[14]

o If the end-use environment involves chemical exposure, pre-test the pigmented material
for resistance to those specific chemicals.

Data & Physical Properties

The following tables summarize the key performance indicators for Pigment Red 166.

Table 1: Physical and Chemical Properties of Pigment Red 166
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Property Value Reference(s)
Chemical Group Disazo Condensation [1]
Molecular Formula C40H24CI4N604 [3]
Molecular Weight 794.47 g/mol [15]
Density ~1.5 g/cm?3 [12]
Oil Absorption ~55 g/100g [2]
Heat Resistance Up to 300°C [5]
Table 2: Fastness Properties of Pigment Red 166
Property Rating (1-5 or 1-8 Description Reference(s)

Scale)

Light Fastness

7-8 (Excellent)

Resistance to fading

when exposed to light.

[2]

Migration Fastness

5 (Excellent)

Resistance to
migrating into

adjacent materials.

[2]

Acid Resistance

5 (Excellent)

Resistance to change
in acidic

environments.

[2]

Alkali Resistance

5 (Excellent)

Resistance to change
in alkaline

environments.

[2]

Resistance to

Water Resistance 5 (Excellent) o [12]
bleeding in water.
' _ Resistance to
Oil Resistance 5 (Excellent) o [12]
bleeding in oil.
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Note: Fastness scales typically range from 1 (poor) to 5 (excellent), or 1 (poor) to 8 (excellent)
for lightfastness.

Experimental Protocols

Protocol 1: Evaluation of Pigment Migration in Plastics (Based on PE Migration Resistance Test
descriptions)[6]

Objective: To determine the tendency of Pigment Red 166 to migrate from a pigmented plastic
into an unpigmented plastic.

Materials:

Pigment Red 166

e Polymer resin (e.g., LDPE)

» White flexible PVC sheets (containing TiO2 and a plasticizer like DOP)
o Two-roll mill or similar mixing equipment

o Compression molding press

e Oven

» Weight (to apply 3 kg/cm 2 pressure)

o Gray Scale for assessing color change

Methodology:

Prepare a 0.2% pigmented polymer sample by thoroughly mixing Pigment Red 166 with the
desired polymer resin on a two-roll mill.

Create sample sheets of the pigmented polymer using a compression molding press.

Place a pigmented sample sheet in direct contact with a white flexible PVC sheet.

Place the combined sheets under a pressure of 3 kg/cm 2 using a weight.
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 Incubate the pressed sample in an oven at 80°C for 24 hours.

» After incubation, separate the sheets and visually inspect the white PVC sheet for any color
staining.

o Assess the degree of color transfer using a 5-grade Gray Scale, where Grade 5 indicates no
migration and Grade 1 indicates severe migration.

Protocol 2: Evaluation of Pigment Bleeding in Solvents (Based on ASTM D279, Method A)[8]

Objective: To determine the bleeding characteristics of Pigment Red 166 when in direct
contact with a solvent.

Materials:

e Dry Pigment Red 166

» Selected solvent (e.qg., toluene, ethanol, or a specific plasticizer)
o Test tubes with stoppers

 Filter paper

e Funnel

o White paper or a spectrophotometer for color evaluation

Methodology:

Weigh 0.5 g of Pigment Red 166 and place it into a clean, dry test tube.

Add 20 mL of the selected solvent to the test tube.

Stopper the test tube and shake it vigorously for 10 seconds.

Allow the mixture to stand for 15 minutes.

Repeat the 10-second shake and then let the mixture stand for an additional 45 minutes.
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« Filter the mixture through filter paper to separate the pigment from the solvent.
e Observe the filtrate (the solvent that has passed through the filter).

o Evaluate the degree of bleeding by visually assessing the coloration of the filtrate against a
white background or by measuring its absorbance using a spectrophotometer. The result can
be rated on a scale from no bleeding (clear solvent) to severe bleeding (intensely colored

solvent).

Visualizations
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Review formulation.
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| <
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Caption: Troubleshooting workflow for Pigment Red 166.
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Caption: Conceptual model of a stable pigment system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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